Cas no 1261803-34-2 (3-(Trifluoromethyl)quinolin-5-ol)

• Product Name: 3-(Trifluoromethyl)quinolin-5-ol
• CAS No: 1261803-34-2
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• MDL: MFCD18414821
• CID: 2156742
• PubChem ID: 135618213
• Update Time: 2025-05-20

3-(Trifluoromethyl)quinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)quinolin-5-ol
• 5-Hydroxy-3-(trifluoromethyl)quinoline
• 3-(trifluoromethyl)-1H-quinolin-5-one
• AK174523
• SCHEMBL2201901
• MFCD18414821
• 5-Quinolinol, 3-(trifluoromethyl)-
• SB70402
• DB-228414
• AS-32846
• AKOS025396522
• WITKYAAQTYOHMS-UHFFFAOYSA-N
• 1261803-34-2

• MDL： MFCD18414821
• Inchi： 1S/C10H6F3NO/c11-10(12,13)6-4-7-8(14-5-6)2-1-3-9(7)15/h1-5,15H
• InChI Key： WITKYAAQTYOHMS-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C=CC=C(C2=C1)O)(F)F

Computed Properties

• Exact Mass: 213.04014830g/mol
• Monoisotopic Mass: 213.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1

Additional information on 3-(Trifluoromethyl)quinolin-5-ol

Comprehensive Overview of 3-(Trifluoromethyl)quinolin-5-ol (CAS No. 1261803-34-2): Properties, Applications, and Research Insights

3-(Trifluoromethyl)quinolin-5-ol (CAS No. 1261803-34-2) is a fluorinated quinoline derivative gaining significant attention in pharmaceutical and material science research. This compound, characterized by its trifluoromethyl group and hydroxyl-substituted quinoline core, exhibits unique physicochemical properties that make it valuable for drug discovery, agrochemical development, and advanced material synthesis. The presence of the CF3 group enhances lipophilicity and metabolic stability, a feature highly sought after in modern medicinal chemistry.

Recent studies highlight the role of 3-(Trifluoromethyl)quinolin-5-ol as a versatile building block in designing kinase inhibitors and antimicrobial agents. Its molecular structure allows for selective interactions with biological targets, addressing key challenges in drug-resistant infections and cancer therapeutics. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted therapy development.

From a synthetic chemistry perspective, the compound's electron-deficient quinoline ring facilitates diverse functionalization reactions. This adaptability aligns with the growing demand for structure-activity relationship (SAR) studies in lead optimization. Industry reports indicate increasing patent filings incorporating 1261803-34-2 as a key intermediate, especially in small molecule drug candidates for inflammatory diseases.

Environmental and regulatory aspects of 3-(Trifluoromethyl)quinolin-5-ol have also become a focus area. The compound's fluorine content raises questions about biodegradation pathways, coinciding with the pharmaceutical industry's push toward green chemistry principles. Analytical methods for its detection and quantification continue to evolve, with HPLC-MS emerging as the gold standard for purity assessment.

Market analysts note rising demand for high-purity 1261803-34-2, driven by preclinical research needs. The compound's stability under various pH conditions makes it suitable for formulation development, particularly in oral dosage forms. Current optimization efforts focus on improving synthetic yields while reducing process-related impurities – a critical consideration for GMP-compliant production.

In material science applications, the π-conjugated system of 3-(Trifluoromethyl)quinolin-5-ol shows promise for organic electronic devices. Researchers are exploring its use in OLED materials and molecular sensors, capitalizing on the fluorophore properties of the quinoline scaffold. The compound's thermal stability (>250°C) further supports these advanced applications.

Safety assessments of CAS 1261803-34-2 indicate standard handling precautions for laboratory chemicals. Proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during manipulation. Storage conditions typically involve protection from moisture at ambient temperature, with stability data supporting long-term shelf life under inert atmospheres.

Future research directions for 3-(Trifluoromethyl)quinolin-5-ol include exploration of its metal-chelating properties and potential in catalytic systems. The compound's ability to form stable complexes with transition metals opens possibilities in homogeneous catalysis and coordination chemistry. These developments align with industrial needs for specialty chemical intermediates in asymmetric synthesis.

For researchers sourcing 1261803-34-2, quality parameters such as HPLC purity (>98%), residual solvent content, and heavy metal limits should be verified with suppliers. The compound's growing importance is reflected in its inclusion in several commercial screening libraries for drug discovery programs worldwide.